Cas no 62585-04-0 (4-(3-oxopentanoyl)benzonitrile)
62585-04-0 structure
Product Name:4-(3-oxopentanoyl)benzonitrile
CAS No:62585-04-0
MF:C12H11NO2
MW:201.221243143082
CID:439100
PubChem ID:12340168
Update Time:2025-04-19
4-(3-oxopentanoyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-oxopentanoyl)benzonitrile
- Benzonitrile, 4-(1,3-dioxopentyl)-
- DTXSID30491881
- 62585-04-0
- EN300-1125569
-
- Inchi： 1S/C12H11NO2/c1-2-11(14)7-12(15)10-5-3-9(8-13)4-6-10/h3-6H,2,7H2,1H3
- InChI Key： BKVZBZRRHLHHOR-UHFFFAOYSA-N
- SMILES： O=C(CC)CC(C1C=CC(C#N)=CC=1)=O
Computed Properties
- Exact Mass: 201.07903
- Monoisotopic Mass: 201.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.9Ų
Experimental Properties
- PSA: 57.93
4-(3-oxopentanoyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125569-0.05g |
4-(3-oxopentanoyl)benzonitrile |
62585-04-0 | 95% | 0.05g |
$348.0 | 2023-10-26 | |
| Enamine | EN300-1125569-0.1g |
4-(3-oxopentanoyl)benzonitrile |
62585-04-0 | 95% | 0.1g |
$364.0 | 2023-10-26 | |
| Enamine | EN300-1125569-0.25g |
4-(3-oxopentanoyl)benzonitrile |
62585-04-0 | 95% | 0.25g |
$381.0 | 2023-10-26 | |
| Enamine | EN300-1125569-0.5g |
4-(3-oxopentanoyl)benzonitrile |
62585-04-0 | 95% | 0.5g |
$397.0 | 2023-10-26 | |
| Enamine | EN300-1125569-1.0g |
4-(3-oxopentanoyl)benzonitrile |
62585-04-0 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-1125569-2.5g |
4-(3-oxopentanoyl)benzonitrile |
62585-04-0 | 95% | 2.5g |
$810.0 | 2023-10-26 | |
| Enamine | EN300-1125569-5.0g |
4-(3-oxopentanoyl)benzonitrile |
62585-04-0 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-1125569-10.0g |
4-(3-oxopentanoyl)benzonitrile |
62585-04-0 | 10g |
$3131.0 | 2023-05-24 | ||
| Enamine | EN300-1125569-1g |
4-(3-oxopentanoyl)benzonitrile |
62585-04-0 | 95% | 1g |
$414.0 | 2023-10-26 | |
| Enamine | EN300-1125569-5g |
4-(3-oxopentanoyl)benzonitrile |
62585-04-0 | 95% | 5g |
$1199.0 | 2023-10-26 |
4-(3-oxopentanoyl)benzonitrile Related Literature
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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